Cas no 1154649-74-7 (1-(4-aminophenyl)-N-(propan-2-yl)-1H-pyrazole-3-carboxamide)

• Product Name: 1-(4-aminophenyl)-N-(propan-2-yl)-1H-pyrazole-3-carboxamide
• CAS No: 1154649-74-7
• MF: C₁₃H₁₆N₄O
• MW: 244.292342185974
• MDL: MFCD09473512
• CID: 3158926
• PubChem ID: 25247600
• Update Time: 2025-04-21

1-(4-aminophenyl)-N-(propan-2-yl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminophenyl)-N-(propan-2-yl)-1H-pyrazole-3-carboxamide
• 1-(4-aminophenyl)-N-propan-2-ylpyrazole-3-carboxamide
• CS-0274518
• [1-(4-aminophenyl)pyrazol-3-yl]-N-(methylethyl)carboxamide
• EN300-231434
• 1-(4-Aminophenyl)-N-isopropyl-1H-pyrazole-3-carboxamide
• 1154649-74-7
• 1-(4-AMINOPHENYL)-N~3~-ISOPROPYL-1H-PYRAZOLE-3-CARBOXAMIDE
• 1-(4-aminophenyl)-N-isopropyl-pyrazole-3-carboxamide
• STK351845
• 1-(4-AMINOPHENYL)-N-ISOPROPYLPYRAZOLE-3-CARBOXAMIDE
• AKOS005167547

• MDL： MFCD09473512
• Inchi： 1S/C13H16N4O/c1-9(2)15-13(18)12-7-8-17(16-12)11-5-3-10(14)4-6-11/h3-9H,14H2,1-2H3,(H,15,18)
• InChI Key： SUJWUMCRDONBDE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN(C2C=CC(=CC=2)N)N=1)NC(C)C

Computed Properties

• Exact Mass: 244.13241115Da
• Monoisotopic Mass: 244.13241115Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles